Cas no 1806957-97-0 (5-(Chloromethyl)-3-cyano-2-(difluoromethyl)-4-nitropyridine)

• Product Name: 5-(Chloromethyl)-3-cyano-2-(difluoromethyl)-4-nitropyridine
• CAS No: 1806957-97-0
• MF: C₈H₄ClF₂N₃O₂
• MW: 247.586067199707
• CID: 4806722
• Update Time: 2025-10-29

5-(Chloromethyl)-3-cyano-2-(difluoromethyl)-4-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Chloromethyl)-3-cyano-2-(difluoromethyl)-4-nitropyridine

• Inchi： 1S/C8H4ClF2N3O2/c9-1-4-3-13-6(8(10)11)5(2-12)7(4)14(15)16/h3,8H,1H2
• InChI Key： DBTXDOQWVAQFLZ-UHFFFAOYSA-N
• SMILES： ClCC1=CN=C(C(F)F)C(C#N)=C1[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 314
• XLogP3: 1.4
• Topological Polar Surface Area: 82.5

Additional information on 5-(Chloromethyl)-3-cyano-2-(difluoromethyl)-4-nitropyridine

Introduction to 5-(Chloromethyl)-3-cyano-2-(difluoromethyl)-4-nitropyridine (CAS No. 1806957-97-0)

5-(Chloromethyl)-3-cyano-2-()-4-nitropyridine is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its unique Chemical Abstracts Service (CAS) number 1806957-97-0, represents a fascinating example of how structural modifications can lead to novel bioactive molecules with potential therapeutic applications.

The molecular structure of 5-(Chloromethyl)-3-cyano-2-(difluoromethyl)-4-nitropyridine is characterized by a pyridine core, which is a common scaffold in many pharmacologically active agents. The presence of multiple functional groups, including a chloromethyl substituent, a cyano group, a difluoromethyl group, and a nitro group, contributes to the compound's complex reactivity and biological profile. These features make it an intriguing subject for further investigation in drug discovery and development.

In recent years, there has been a growing interest in the synthesis and characterization of nitropyridines due to their diverse biological activities. The nitro group, in particular, can serve as a key pharmacophore, influencing both the electronic properties and the metabolic fate of the molecule. Studies have shown that nitropyridines can exhibit a range of biological effects, including antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of functional groups in 5-(Chloromethyl)-3-cyano-2-(difluoromethyl)-4-nitropyridine may contribute to its unique pharmacological profile, making it a valuable candidate for further exploration.

The synthesis of 5-(Chloromethyl)-3-cyano-2-(difluoromethyl)-4-nitropyridine involves multiple steps that require careful optimization to ensure high yield and purity. The introduction of the chloromethyl group, for instance, necessitates conditions that prevent unwanted side reactions while maintaining regioselectivity. Similarly, the incorporation of the cyano and difluoromethyl groups requires precise control over reaction conditions to avoid degradation or rearrangement of the pyridine core. Advances in synthetic methodologies have enabled researchers to achieve increasingly efficient and scalable routes for producing such complex molecules.

The biological activity of 5-(Chloromethyl)-3-cyano-2-(difluoromethyl)-4-nitropyridine has been the focus of several recent studies. Researchers have been particularly interested in its potential as an intermediate in the synthesis of more complex drug candidates. The presence of multiple reactive sites in the molecule allows for further functionalization, enabling the creation of derivatives with tailored biological properties. For example, modifications to the chloromethyl group could lead to new compounds with enhanced binding affinity or selectivity for specific biological targets.

In addition to its synthetic utility, 5-(Chloromethyl)-3-cyano-2-(difluoromethyl)-4-nitropyridine has shown promise in preclinical studies as a tool compound for understanding drug mechanisms. Its unique structural features make it an ideal candidate for investigating how different functional groups contribute to overall biological activity. By studying this compound, researchers can gain insights into the relationships between molecular structure and pharmacological effect, which can inform the design of future drug candidates.

The impact of computational chemistry on the study of 5-(Chloromethyl)-3-cyano-2-(difluoromethyl)-4-nitropyridine cannot be overstated. Advanced computational methods allow researchers to predict and analyze the behavior of molecules at an atomic level, providing valuable insights into their reactivity and biological interactions. These tools have been instrumental in guiding synthetic efforts and interpreting experimental results. By integrating experimental data with computational predictions, scientists can accelerate the discovery process and improve the efficiency of drug development.

The future prospects for 5-(Chloromethyl)-3-cyano-2-(difluoromethyl)-4-nitropyridine are promising as new methodologies and technologies continue to emerge. The growing interest in fluorinated compounds due to their unique metabolic stability and binding properties makes this molecule particularly relevant for current research trends. Additionally, advancements in high-throughput screening techniques may enable faster identification of biologically active derivatives derived from this compound.

In conclusion, 5-(Chloromethyl)-3-cyano-2-()-4-nitropyridine (CAS No. 1806957-97-0) is a multifaceted compound with significant potential in pharmaceutical research. Its complex structure and diverse functional groups make it an excellent candidate for further study into drug design and development. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in advancing therapeutic innovation.